Ethyl (1r,3r,4r)-4-fluoro-3-hydroxycyclohexane-1-carboxylate

• IUPAC Name: ethyl (1R,3R,4R)-4-fluoro-3-hydroxycyclohexane-1-carboxylate
• InChI: InChI=1S/C9H15FO3/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h6-8,11H,2-5H2,1H3/t6-,7-,8-/m1/s1
• InChI Key: RMNXUUXPCOSIOS-BWZBUEFSSA-N
• Canonical SMILES: CCOC(=O)C1CCC(C(C1)O)F
• Isomeric SMILES: CCOC(=O)[C@@H]1CC[C@H]([C@@H](C1)O)F
• Molecular Formula: C9H15FO3
• Molecular Weight: 190.21 g/mol
• CAS No.: 1932015-48-9

Description

Ethyl (1r,3r,4r)-4-fluoro-3-hydroxycyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C9H15FO3 and its molecular weight is 190.214. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl (1R, 2R, 5R)-5-iodo-2-methylcyclohexane-1-carboxylate, a related compound, is a potent attractant for the Mediterranean fruit fly, demonstrating the potential use of similar compounds in pest control and ecological research. It was stereoselectively synthesized, involving steps like asymmetric Diels–Alder reaction and iodolactonization (Raw & Jang, 2000).
• Ethyl cyclohexene-1-carboxylate undergoes reactions with various aromatic substrates to form fluoren-9-ones, indicating its utility in creating complex organic structures (Ramana & Potnis, 1993).
• The compound has been used in the enzymatically catalyzed oxidative polymerization of para-functionalized phenol derivatives, highlighting its role in polymer chemistry (Pang, Ritter, & Tabatabai, 2003).

Applications in Material Science

• In the field of material science, the compound has been involved in the synthesis and polymerization of new cyclic esters containing protected functional groups, contributing to the development of hydrophilic aliphatic polyesters (Trollsås et al., 2000).
• Its derivatives have been utilized in microwave synthesis techniques, improving the efficiency and yield of chemical reactions, which is significant for material and chemical engineering (Tesson & Deshayes, 2000).

Biological and Medical Research

• The compound's structural derivatives have been studied for their potential in creating antiviral compounds, as indicated by the synthesis of cyclohexane nucleosides (Maurinsh et al., 1997).
• In medicinal chemistry, research has explored its use in synthesizing optically active compounds, such as in the development of new antisepsis agents (Yamada et al., 2006).